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Compound of Interest

Compound Name: (x)-Jasmonic acid-d5

Cat. No.: B12407942

An In-depth Technical Guide on (*)-Jasmonic acid-d5: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction

(¥)-Jasmonic acid-d5 is the deuterium-labeled form of (x)-Jasmonic acid, a plant hormone
pivotal in regulating growth, development, and responses to stress.[1][2][3] Due to its structural
similarity to endogenous jasmonic acid, the deuterated analog serves as an ideal internal
standard for accurate quantification in complex biological matrices using mass spectrometry
techniques.[4][5][6] This guide provides a comprehensive overview of the chemical properties,
stability, and experimental applications of (¥)-Jasmonic acid-d5, with a focus on its role in
analytical chemistry and its connection to the broader jasmonate signaling pathway.

Chemical Properties

The fundamental chemical and physical properties of (*¥)-Jasmonic acid-d5 are summarized
below. These characteristics are essential for its proper handling, storage, and application in
experimental settings.
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Property Value

3-0x0-2-(2Z)2-penten-1-yl-cyclopentane-2,4,4-
d3-acetic-2,2-d2 acid[4][5]

Formal Name

CAS Number 2750534-78-0[4][5], 1821807-88-8[1][7]
Molecular Formula C12H13Ds03[4][5]
Formula Weight 215.3[4][5]
Purity >99% deuterated forms (di-ds)[4][5]
Appearance Colorless to Pale Yellow Oil / Liquid[1][7]
) Commonly supplied as a solution in methyl
Formulation )
acetate or as a neat oil.[4][5][7]
- Slightly soluble in Chloroform and Methanol.[4]
Solubility

[5117]

Stability and Storage

Proper storage is critical to maintain the integrity and shelf-life of (*)-Jasmonic acid-d5. The
following table outlines the recommended conditions for storage and handling.
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Condition Recommendation

-20°C is the standard recommended storage

Storage Temperature
temperature.[1][4][5]

Stable for at least 2 years when stored at -20°C
Long-term Stability as supplied.[4] A powder form may be stable for
3 years at -20°C.[1]

Once in solvent, stability is reduced. For
Solution Stability example, 6 months at -80°C and 1 month at
-20°C.[1][8]

o N Typically shipped at room temperature for
Shipping Conditions _ _ ,
domestic transit, though this may vary.[4]

The compound is light-sensitive and should be
Special Handii protected from light during storage and
ecial Handlin
P J handling.[1][7] It is considered chemically stable,

and hazardous polymerization will not occur.[9]

Experimental Protocols and Applications

The primary application of (*)-Jasmonic acid-d5 is as an internal standard for the precise
guantification of endogenous jasmonic acid in biological samples by gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[4][5][6]

Principle of Use as an Internal Standard

The use of a stable isotope-labeled internal standard is a robust analytical technique.
Deuterated standards like (*)-Jasmonic acid-d5 are ideal because they share nearly identical
physicochemical properties with their endogenous, non-labeled counterparts.[6] They co-elute
during chromatography but are distinguished by their difference in mass-to-charge ratio (m/z) in
the mass spectrometer. This allows for the correction of analyte loss during sample extraction
and purification, as well as variations in instrument response (matrix effects), leading to highly
accurate and precise quantification.[6]
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General Experimental Workflow: LC-MS/MS
Quantification

A typical workflow for the quantification of jasmonic acid using (*)-Jasmonic acid-d5 involves
the following steps:

o Sample Preparation: A known amount of (¥)-Jasmonic acid-d5 is spiked into the biological
sample (e.g., plant tissue homogenate) at the very beginning of the extraction process.

o Extraction: Phytohormones, including jasmonic acid and the internal standard, are extracted
from the matrix, often using a solvent like methanol or an ethyl acetate partition.

« Purification: The extract may be purified using Solid Phase Extraction (SPE) to remove
interfering substances and enrich the analytes of interest.[10]

o LC Separation: The purified extract is injected into an LC system, typically a reverse-phase
column, to separate jasmonic acid from other metabolites.

 MS/MS Detection: The mass spectrometer is operated in negative ion mode using Multiple
Reaction Monitoring (MRM).[6] Specific precursor-to-product ion transitions for both
endogenous jasmonic acid (e.g., m/z 209 - 59) and (*)-Jasmonic acid-d5 are monitored.
[10] The transitions for the deuterated standard will be higher by 5 mass units.

e Quantification: The peak area ratio of the endogenous analyte to the internal standard is
calculated and compared to a calibration curve to determine the absolute concentration of
jasmonic acid in the original sample.
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Caption: Experimental workflow for jasmonic acid quantification.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b12407942?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Role in Biological Systems: The Jasmonate
Signaling Pathway

While (*)-Jasmonic acid-d5 is a synthetic tool, its utility is derived from the crucial biological
role of jasmonic acid. Jasmonates are key signaling molecules in plants, mediating defense
against insects and pathogens and regulating various developmental processes.[3][11][12][13]
Understanding this pathway is essential for researchers studying plant physiology and stress
responses.

The biosynthesis of jasmonic acid begins with a-linolenic acid released from chloroplast
membranes.[11][14] A series of enzymatic reactions involving Lipoxygenase (LOX), Allene
Oxide Synthase (AOS), and Allene Oxide Cyclase (AOC) converts it to an intermediate, 12-
oxo-phytodienoic acid (OPDA).[11][15] OPDA is then transported to the peroxisome, where it is
reduced and undergoes [3-oxidation to yield jasmonic acid (JA).[11]

For signaling, JA is typically conjugated to the amino acid isoleucine to form the biologically
active hormone, jasmonoyl-isoleucine (JA-lle).[16] JA-lle acts as a molecular "glue" between
the F-box protein COI1 (the receptor) and JAZ (Jasmonate-ZIM Domain) repressor proteins.
[14][16] This interaction targets the JAZ proteins for ubiquitination and subsequent degradation
by the 26S proteasome.[12] The removal of JAZ repressors liberates transcription factors, such
as MYC2, allowing them to activate the expression of a wide array of jasmonate-responsive
genes that execute the defense or developmental program.[12][14]
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Caption: Simplified jasmonic acid biosynthesis and signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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